Cas no 5524-20-9 (6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI))

6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI) structure
5524-20-9 structure
Product Name:6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI)
CAS No:5524-20-9
MF:C10H14N2OS
MW:210.295960903168
CID:385867
PubChem ID:2849734
Update Time:2025-04-19

6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI)
    • propanamide, N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
    • N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propanamide
    • Cambridge id 5524209
    • SCHEMBL24026375
    • WAY-312120
    • N-(4,5,6,7-Tetrahydrobenzo[d]thiazol-2-yl)propionamide
    • 27464-71-7
    • AB00087290-01
    • Z27875530
    • 5524-20-9
    • AKOS000620396
    • DTXSID90385974
    • CHEMBL3410174
    • Inchi: 1S/C10H14N2OS/c1-2-9(13)12-10-11-7-5-3-4-6-8(7)14-10/h2-6H2,1H3,(H,11,12,13)
    • InChI Key: LDGQOXHQWNHBOO-UHFFFAOYSA-N
    • SMILES: S1C(NC(CC)=O)=NC2=C1CCCC2

Computed Properties

  • Exact Mass: 210.08282
  • Monoisotopic Mass: 210.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 41.99
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent